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Compound of Interest

Compound Name:
1-(2-Methylphenyl)-1H-pyrazole-4-

carbaldehyde

Cat. No.: B1351505 Get Quote

For Immediate Reference: Treat 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde as a

hazardous chemical waste. Disposal procedures are contingent upon local regulations and the

policies of your institution's Environmental Health & Safety (EHS) department. The absence of

a specific, comprehensive Safety Data Sheet (SDS) for this compound necessitates a

conservative approach, leveraging established best practices for analogous chemical

structures such as pyrazole derivatives and aromatic aldehydes.[1][2]

I. Chemical Profile and Hazard Assessment
Due to its chemical structure, 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde should be

handled as a potentially hazardous substance. The primary hazards are associated with its

constituent chemical groups:

Pyrazole Derivatives: This class of compounds exhibits diverse pharmacological activities

and, as such, should be handled with care.[1] Some pyrazoles are known to be harmful if

swallowed, toxic in contact with skin, and can cause serious eye damage and skin irritation.

[3][4] Contamination of water sources with pyrazole and its derivatives is an environmental

concern.[1]

Aromatic Aldehydes: Aldehydes can be irritants and may have other toxicological effects. In-

lab disposal of aldehydes is generally discouraged for occupational and environmental

reasons.[5]
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Given these characteristics, this compound must be disposed of as hazardous chemical waste.

Under no circumstances should it be discharged down the drain or discarded in regular trash.

[1]

Quantitative Data Summary:

Property Value Reference

CAS Number 75815-74-6 [6][7]

Molecular Formula C₁₁H₁₀N₂O [6]

Molecular Weight 186.21 g/mol [7]

Appearance White needles [6]

Melting Point 64-70 °C [6]

Storage Store at 0-8°C [6]

II. Standard Disposal Protocol
The required method for the disposal of 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde is

through a licensed chemical waste disposal service.[2] This ensures that the compound is

managed in an environmentally safe and compliant manner.

Experimental Protocol for Waste Handling and Segregation:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure

appropriate PPE is worn, including safety glasses, chemical-resistant gloves (e.g., nitrile),

and a lab coat.[2]

Container Selection: Use a clean, non-reactive, and sealable container designated for

hazardous waste. The container must be in good condition and compatible with the

chemical.[1]

Waste Segregation:
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Solid Waste: Collect unused or expired solid 1-(2-Methylphenyl)-1H-pyrazole-4-
carbaldehyde in a clearly labeled, sealed container. Contaminated materials such as

weighing paper, pipette tips, and gloves that have come into direct contact with the solid

compound should also be placed in a designated solid chemical waste container.[2]

Liquid Waste: Solutions containing 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde
must be collected in a separate, sealed, and clearly labeled container for liquid chemical

waste. Do not mix with other incompatible waste streams.[2] It is best practice to separate

halogenated and non-halogenated solvent waste where possible.[1]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde," and the

approximate concentration and quantity.[8] Include the date when waste accumulation

started.

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area within the laboratory. This area should be secure and away from incompatible materials.

[8]

Disposal of Empty Containers:

Thoroughly empty all contents from the original container.

The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be

collected and disposed of as hazardous liquid waste.[5]

For highly toxic compounds, the first three rinses must be collected as hazardous waste.

[5] Given the potential hazards of pyrazole derivatives, a conservative approach of

collecting the first three rinses is recommended.

After thorough rinsing and air-drying, the container may be disposed of according to

institutional guidelines for non-hazardous glass or plastic recycling.[5]

Waste Pickup: Follow your institution's specific procedures for requesting a hazardous waste

pickup from the EHS department or the licensed waste disposal contractor.[1]

III. Visualization of Disposal Workflow
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Disposal Workflow for 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde
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Caption: Disposal workflow for 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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